Cas no 2171645-93-3 (10-(2,2-difluorocyclopropyl)methyl-2,6-dioxa-9-azaspiro4.5decane)

10-(2,2-Difluorocyclopropyl)methyl-2,6-dioxa-9-azaspiro[4.5]decane is a structurally complex heterocyclic compound featuring a spirocyclic core with fused dioxa-aza functionality. The incorporation of a difluorocyclopropylmethyl group enhances its stability and potential reactivity, making it valuable for pharmaceutical and agrochemical applications. Its unique spirocyclic architecture offers steric and electronic modulation, which can be leveraged in drug design to improve selectivity and metabolic stability. The presence of ether and amine functionalities within the ring system further broadens its utility as an intermediate in synthetic chemistry. This compound is particularly suited for applications requiring precise molecular scaffolds with tailored physicochemical properties.
10-(2,2-difluorocyclopropyl)methyl-2,6-dioxa-9-azaspiro4.5decane structure
2171645-93-3 structure
Product Name:10-(2,2-difluorocyclopropyl)methyl-2,6-dioxa-9-azaspiro4.5decane
CAS No:2171645-93-3
MF:C11H17F2NO2
MW:233.254990339279
CID:6286436
PubChem ID:165841371
Update Time:2025-05-22

10-(2,2-difluorocyclopropyl)methyl-2,6-dioxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

    • 10-(2,2-difluorocyclopropyl)methyl-2,6-dioxa-9-azaspiro4.5decane
    • EN300-1641649
    • 10-[(2,2-difluorocyclopropyl)methyl]-2,6-dioxa-9-azaspiro[4.5]decane
    • 2171645-93-3
    • Inchi: 1S/C11H17F2NO2/c12-11(13)6-8(11)5-9-10(1-3-15-7-10)16-4-2-14-9/h8-9,14H,1-7H2
    • InChI Key: GCNNZEFEDNPPPP-UHFFFAOYSA-N
    • SMILES: FC1(CC1CC1C2(COCC2)OCCN1)F

Computed Properties

  • Exact Mass: 233.12273511g/mol
  • Monoisotopic Mass: 233.12273511g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 30.5Ų

10-(2,2-difluorocyclopropyl)methyl-2,6-dioxa-9-azaspiro4.5decane Pricemore >>

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Additional information on 10-(2,2-difluorocyclopropyl)methyl-2,6-dioxa-9-azaspiro4.5decane

Exploring 10-(2,2-difluorocyclopropyl)methyl-2,6-dioxa-9-azaspiro[4.5]decane (CAS No. 2171645-93-3): A Versatile Spirocyclic Compound in Modern Research

In the realm of organic chemistry and pharmaceutical research, 10-(2,2-difluorocyclopropyl)methyl-2,6-dioxa-9-azaspiro[4.5]decane (CAS No. 2171645-93-3) has emerged as a compound of significant interest. Its unique spirocyclic structure, combined with the presence of difluorocyclopropyl and aza-oxa moieties, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are increasingly focusing on its potential as a bioisostere or scaffold modifier in medicinal chemistry, where its rigid framework could enhance binding affinity and metabolic stability.

The compound’s CAS number 2171645-93-3 serves as a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global databases. Its systematic name, 10-(2,2-difluorocyclopropyl)methyl-2,6-dioxa-9-azaspiro[4.5]decane, highlights key functional groups: the difluorocyclopropyl unit, known for its lipophilicity and conformational restraint, and the spiro[4.5]decane core, which offers three-dimensional complexity. These features align with current trends in fragment-based drug design and covalent inhibitor development, addressing challenges like target selectivity and drug resistance.

Recent advancements in AI-driven drug discovery have amplified interest in such structurally diverse compounds. For instance, computational tools now predict the ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) of derivatives of 2171645-93-3, accelerating lead optimization. Searches for "spirocyclic compounds in CNS drugs" or "difluorocyclopropyl applications" reflect growing curiosity about this compound’s role in treating neurological disorders or infectious diseases. Its potential as a protease inhibitor scaffold is also under exploration, given the success of similar frameworks in antiviral therapies.

From a synthetic perspective, the preparation of 10-(2,2-difluorocyclopropyl)methyl-2,6-dioxa-9-azaspiro[4.5]decane involves multi-step organic transformations, including cyclopropanation and spiroannulation. These methods are frequently discussed in forums on "green chemistry" and "catalysis," where researchers seek sustainable routes to complex architectures. The compound’s chiral centers further invite studies on asymmetric synthesis, a hot topic in academic and industrial labs aiming for enantioselective drug candidates.

Beyond pharmaceuticals, CAS 2171645-93-3 may find utility in agrochemicals or functional materials. Its fluorine-rich profile could enhance herbicidal activity or polymer stability, resonating with queries like "fluorine in crop protection." As the scientific community prioritizes molecular diversity and property-driven design, this compound exemplifies how tailored structures address unmet needs across disciplines.

In summary, 10-(2,2-difluorocyclopropyl)methyl-2,6-dioxa-9-azaspiro[4.5]decane (CAS No. 2171645-93-3) represents a convergence of innovation in synthetic chemistry and applied research. Its adaptability to high-throughput screening and computational modeling positions it as a valuable asset in the quest for next-generation therapeutics and materials. For those exploring "spirocyclic drug leads" or "fluorinated building blocks," this compound offers a compelling case study in molecular ingenuity.

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